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This guide provides a detailed comparison of experimental cross-section measurements for
various nuclear reactions involving Tellurium-122 (*22Te). The data presented is crucial for a
range of applications, from nuclear medicine and astrophysics to the design of advanced
nuclear reactors. This document summarizes quantitative data, outlines experimental protocols,
and visualizes the reaction processes and experimental workflows.

Introduction to Tellurium-122 Reactions

Tellurium-122 is a stable isotope of tellurium with a natural abundance of approximately
2.55%. Its nuclear reaction cross-sections are of significant interest for various scientific and
technological fields. For instance, the production of medically relevant iodine isotopes can be
achieved through proton-induced reactions on tellurium targets. Furthermore, understanding
neutron- and alpha-particle-induced reactions on 2?Te is essential for nuclear structure studies
and for modeling nucleosynthesis in stars. This guide focuses on a comparative analysis of
several key reactions: 122Te(n,2n)121m9Te, 122Te(y,n)121Te, 122Te(a,n)12°Xe, 122Te(p,n)22,
122Te(p,y)*2l, and 122Te(n,p)*22Sh.

Data Presentation: A Comparative Overview

The following tables summarize the experimentally measured cross-section data for various
reactions on a 122Te target. For reactions where direct experimental data on 122Te is scarce,
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results from systematic studies on neighboring isotopes and theoretical model calculations are
included to provide a comprehensive overview.

Table 1: Cross-Section Measurements for the *22Te(n,2n)21™9Te Reaction

Incident Neutron Cross-Section for Cross-Section for
Reference

Energy (MeV) 121mTe (mb) 1219Te (mb)

135+0.2 589 + 44 786 + 68 Luo et al. (2020)[1]

14.1+0.2 734 + 55 963 + 82 Luo et al. (2020)[1]

14.8+0.2 841 + 63 1085 + 92 Luo et al. (2020)[1]
Table 2: Cross-Section Measurements for the 122Te(y,n)121Te Reaction

Photon Energy (MeV) Cross-Section (mb) Reference

10 - 18 (Peak at ~15.3) 274.1 + 2.1 (at peak) Bigan et al. (2022)[2][3]

Table 3: Preliminary Cross-Section Measurements for the 122Te(a,n)12°Xe Reaction

Incident Alpha Energy
(MeV)

Status Reference

Near Threshold In Progress (Preliminary Data) Méatyus & Gyurky (2023)[4][5]

Note: As of early 2023, the authors of the study on the 122Te(a,n)2>Xe reaction reported that no
prior experimental data existed in the literature. Their work is ongoing to provide the first set of
measurements.[4][5]

Table 4: Experimental and Theoretical Cross-Sections for the 122Te(p,n)'??| Reaction
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Incident Proton

Experimental

TALYS 1.95

Cross-Section (mb) . Reference
Energy (MeV) Calculation (mb)

(EXFOR)

Data available in Compared with o
5-20 Yildirim et al.[6]

EXFOR database

experimental data

Table 5: Theoretical Cross-Section Calculations for the 122Te(p,y)'23l Reaction

Incident Proton

TALYS 1.96
Calculated Cross-

Remarks

Reference

Ener MeV

9y ( ) Section (mb)

) No direct experimental
Calculations
) data found for 122Te, TALYS developers

Astrophysical performed and ] ] )

) ) TALYS calculations and various studies[7]
Energies compared with

systematics

provide theoretical

estimates.

[8]1°]

Table 6: Systematic Study and Theoretical Calculations for the 122Te(n,p)22Sb Reaction

Incident Neutron

Estimated Cross-

] Remarks Reference
Energy (MeV) Section (mb)
No direct experimental
data found for 122Te.
147 Systematics-based Systematics of (n,p) Various systematic

estimation

reactions on Te
isotopes provide an

estimate.

studies[10]

Threshold to 20

TALYS 1.9 calculated

values

Theoretical
calculations based on

nuclear models.

TALYS developers

and various studies[9]

Experimental Protocols
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Detailed methodologies are crucial for the replication and validation of experimental results.
The following sections describe the protocols used in the key experiments cited in this guide.

Activation Method

A widely used technique for measuring reaction cross-sections is the activation method.[2][6]
[11] This involves irradiating a target material with a beam of particles (e.g., neutrons, protons,
alpha particles) to produce radioactive isotopes. The cross-section is then determined by
measuring the activity of the produced radionuclides.

General Workflow of the Activation Method:

o Target Preparation: A thin, uniform target of the isotope of interest (in this case, 122Te) is
prepared. Natural tellurium, which contains 122Te, is often used.[4][5] The target thickness
and purity are carefully measured.

« Irradiation: The target is placed in a particle beam of a known energy and flux for a specific
duration. The beam current is continuously monitored to determine the total number of
incident particles.

» Activity Measurement: After irradiation, the target is removed, and the characteristic gamma
rays emitted from the decay of the produced radioactive nuclei are measured using a high-
purity germanium (HPGe) detector.[1] The detector is calibrated for efficiency using standard
radioactive sources.

e Cross-Section Calculation: The reaction cross-section is calculated from the measured
activity, the number of target nuclei, the particle flux, and the decay properties of the product
nucleus.

Specific Experimental Setups

o 122Te(n,2n)*tm9Te Reaction: Fast neutrons in the energy range of 13.5-14.8 MeV were
produced via the 3H(d,n)*He reaction using a K-400 neutron generator.[1] Natural high-purity
tellurium powder was pressed into pellets and used as the target material. The neutron flux
was monitored using the °3Nb(n,2n)°2™Nb reaction. The gamma-ray activities of the
produced 2'MTe and 1219Te were measured using a calibrated HPGe detector.[1]
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o 12Te(y,n)'2Te Reaction: The experiment was performed using a bremsstrahlung y-beam
from the M-30 microtron at the Institute of Electronic Physics of the National Academy of
Sciences of Ukraine.[2][3] The yield curves of the reaction were measured in the energy
range of 10-18 MeV. The activation technique was employed, and the gamma activity of the
reaction products was recorded using a spectrometric method.[2][3]

e 122Te(a,n)12°Xe Reaction: The experiments are being conducted at the cyclotron accelerator
of ATOMKI.[4][5] Targets were prepared by vacuum evaporation of natural metallic tellurium
onto thin aluminum foils. The activation technique is used, where the cross-section is
determined by measuring the gamma rays emitted from the decay of the produced 12°Xe
isotopes with a HPGe detector after the irradiation.[4][5]

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate the experimental workflows
and logical relationships described in this guide.
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Caption: General workflow of the activation method for cross-section measurements.
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Caption: Production of fast neutrons for the 22Te(n,2n) reaction experiment.
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Caption: Logical relationship between experimental data and theoretical model calculations.

Conclusion

This guide provides a comparative overview of the available cross-section data for several key
nuclear reactions involving Tellurium-122. While experimental data exists for reactions such as
(n,2n), (y,n), and (p,n), there is a notable lack of direct experimental measurements for the (p,y)
and (n,p) channels on '22Te. For these reactions, researchers currently rely on systematic
studies of neighboring isotopes and theoretical model calculations. The ongoing experimental
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efforts for the (a,n) reaction are anticipated to fill a significant data gap. The detailed
experimental protocols and visualizations provided herein are intended to aid researchers in
understanding and potentially extending the current body of knowledge on Tellurium-122
reaction cross-sections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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